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Compound of Interest

Compound Name: 2-(3-Fluorophenoxy)ethanol
CAS No.: 143915-17-7
Cat. No.: B3240552
. J

Abstract: This document provides a comprehensive guide to the safe handling and storage of
2-(3-Fluorophenoxy)ethanol for researchers, scientists, and professionals in drug
development. While a specific Safety Data Sheet (SDS) for this compound is not publicly
available, this guide synthesizes data from structurally similar compounds and established
chemical safety principles to provide a robust framework for its use. The protocols herein are
designed to ensure scientific integrity and personnel safety.

Introduction: Understanding the Compound

2-(3-Fluorophenoxy)ethanol is an aromatic ether and a primary alcohol. Its structure,
featuring a fluorinated phenyl ring linked to an ethanol moiety via an ether bond, suggests
specific chemical properties and potential biological activities that make it of interest in
medicinal chemistry and materials science. The presence of the fluorine atom can significantly
alter its electronic properties, lipophilicity, and metabolic stability compared to its non-
fluorinated analog, 2-Phenoxyethanol.[1]

Given the known properties of related fluorinated aromatic compounds and phenoxyethanols, it
is imperative to handle 2-(3-Fluorophenoxy)ethanol with a high degree of caution, assuming it
may possess significant biological activity and potential hazards.

Hazard Identification and Risk Assessment
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Based on data from structurally related compounds, including 2-(Trifluoromethoxy)ethanol and
various isomers, a GHS-compliant hazard profile for 2-(3-Fluorophenoxy)ethanol can be
inferred.

Inferred GHS Hazard Classification:

Hazard Class Category Hazard Statement Basis of Inference

Based on data for 2-

o H302: Harmful if (3-
Acute Toxicity, Oral Category 4
swallowed Fluorophenyl)ethanol.
[2]
Based on data for
Skin H315: Causes skin (R)-1-(3-
) o Category 2 L
Corrosion/Irritation irritation Fluorophenyl)ethanol.
[3]
Based on data for
Serious Eye H319: Causes serious  (R)-1-(3-
o Category 2A o
Damage/Eye Irritation eye irritation Fluorophenyl)ethanol.
[3]
B Based on data for
Specific Target Organ
o ] H335: May cause (R)-1-(3-
Toxicity - Single Category 3 ) S
respiratory irritation Fluorophenyl)ethanol.
Exposure

[3]

Causality of Hazards: The phenoxyethanol moiety can cause skin and eye irritation.[1] The
introduction of a fluorine atom on the phenyl ring can modulate the compound's reactivity and
bioavailability, potentially leading to systemic effects upon absorption.

Physical and Chemical Properties

Specific physical and chemical data for 2-(3-Fluorophenoxy)ethanol are not readily available.
The following table provides estimated values based on the closely related isomer, 2-(3-
Fluorophenyl)ethanol.
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Property Estimated Value Source/Rationale
Molecular Formula CsHoFO2 -

Molecular Weight 156.15 g/mol -

Appearance Colorless to yellow clear liquid Based on 2-(3-

Fluorophenyl)ethanol.

Based on 2-(3-

Boiling Point ~90 °C /2.6 mmHg
Fluorophenyl)ethanol.
) Estimated based on similar
Flash Point >100 °C
structures.
- ) Based on 2-(3-
Specific Gravity ~1.13
Fluorophenyl)ethanol.
N Expected to be soluble in General property of similar
Solubility ]
organic solvents. compounds.

Handling Procedures
Personal Protective Equipment (PPE)

A risk-based approach to PPE selection is critical. The following are minimum requirements:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent splashes.

[3]

e Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene). breakthrough
times should be verified with the glove manufacturer.

o Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential
splashes, a chemical-resistant apron is recommended.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[3] If
a fume hood is not available, a respirator with an appropriate organic vapor cartridge may be
necessary.
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Engineering Controls

o Ventilation: All handling of 2-(3-Fluorophenoxy)ethanol should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.[3]

Safe Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
work area is clean and uncluttered.

o Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a
graduated cylinder to minimize splashes. Avoid direct contact with skin and eyes.[3]

o Heating: If heating is required, use a controlled heating source like a heating mantle or a
water bath. Avoid open flames.

o Waste Disposal: All contaminated materials (gloves, pipette tips, etc.) should be disposed of
as hazardous chemical waste in a designated, sealed container.

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Clean the work surface with an appropriate solvent.

Storage Procedures

Proper storage is crucial to maintain the integrity of 2-(3-Fluorophenoxy)ethanol and to
prevent hazardous situations.

General Storage Conditions
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Parameter Recommendation Rationale
) To minimize degradation and
Temperature Store in a cool, dry place.[3] _ o
potential volatilization.
] ] ] To prevent light-induced
Light Protect from direct sunlight. )
degradation.
Store under an inert
atmosphere (e.g., argon or o
Atmosphere ] ] o To prevent oxidation.
nitrogen) if long-term stability is
critical.
] Keep in a tightly sealed, To prevent contamination and
Container

properly labeled container.[4]

evaporation.

Incompatible Materials

Avoid storing 2-(3-Fluorophenoxy)ethanol with strong oxidizing agents, strong acids, and

strong bases, as these may cause vigorous reactions.[3]

Experimental Protocols and Workflows
Workflow for Handling and Use

The following diagram illustrates the standard workflow for handling 2-(3-

Fluorophenoxy)ethanol in a research setting.
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Caption: Workflow for safe handling of 2-(3-Fluorophenoxy)ethanol.
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Spill Response Protocol

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.
Alert: Notify colleagues and the laboratory supervisor.

Contain: If safe to do so, contain the spill using absorbent materials (e.g., vermiculite, sand,
or chemical absorbent pads). Do not use combustible materials like paper towels on large
spills.

Neutralize (if applicable): For acidic or basic contaminants, neutralization may be necessary.
This is not expected to be required for 2-(3-Fluorophenoxy)ethanol itself.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a
designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
guidelines.

Self-Validating Systems for Safety and Integrity

To ensure ongoing safety and the integrity of the compound, the following self-validating

systems should be in place:

Regular Inventory: Maintain a detailed inventory of the compound, including date of receipt,
guantity, and usage. This helps track the age of the stock and ensures that older material is
used first.

Periodic Purity Analysis: For long-term storage, it is advisable to periodically re-analyze the
purity of the compound using techniques such as Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC). This will detect any degradation over time.

Fume Hood Certification: Ensure that the chemical fume hood used for handling the
compound is certified annually and that its performance is monitored.
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Conclusion

While specific data for 2-(3-Fluorophenoxy)ethanol is limited, a conservative approach based
on the known hazards of similar compounds is essential for its safe handling and storage. By
adhering to the protocols outlined in this guide, researchers can minimize risks and ensure the
integrity of their experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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